2-Amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide

• Molecular Formula: C11H8F2N2OS
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 2-amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C11H8F2N2OS/c12-5-1-2-6(8(13)3-5)9-4-7(10(14)16)11(15)17-9/h1-4H,15H2,(H2,14,16)
• InChI Key: FPWBGQCTDHRWHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=CC(=C(S2)N)C(=O)N

Description

2-Amino-5-(2,4-difluorophenyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C11H8F2N2OS and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of benzyl[3-(aminocarbonyl)-5-(2,4-difluorophenyl)-2-thienyl]carbamate (240 mg, 0.618 mmol) and 10% palladium on carbon (326 mg, 0.306 mmol) in ethanol (130 mL) was placed under a hydrogen atmosphere by performing 5×15 second vacuum/hydrogen purge (supplied by balloon) fill cycles while vigorously stirring the mixture. The reaction was heated to reflux for 18 hours and then allowed to cool to ambient temperature. The suspension was filtered; the filtrate was collected and concentrated to yield the title compound as a light yellow solid.